Cas no 2228955-69-7 (2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine
• CAS No: 2228955-69-7
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 5875467
• PubChem ID: 165675612
• Update Time: 2025-10-20

2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine
• EN300-1800462
• 2228955-69-7
• 2-[1-(2-methylquinolin-4-yl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C16H20N2/c1-12-11-14(16(9-10-17)7-4-8-16)13-5-2-3-6-15(13)18-12/h2-3,5-6,11H,4,7-10,17H2,1H3
• InChI Key： GFTLSIYRFSDQHP-UHFFFAOYSA-N
• SMILES： NCCC1(C2C=C(C)N=C3C=CC=CC=23)CCC1

Computed Properties

• Exact Mass: 240.162648646g/mol
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine

Introduction to 2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine (CAS No. 2228955-69-7)

2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine, with the CAS number 2228955-69-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring and a 2-methylquinoline moiety, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine is particularly intriguing due to its potential to interact with specific biological targets. The cyclobutyl ring, known for its rigidity and conformational constraints, can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. Meanwhile, the 2-methylquinoline moiety, a common scaffold in many bioactive molecules, contributes to the compound's binding affinity and selectivity towards certain receptors or enzymes.

Recent studies have explored the pharmacological activities of 2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine. One notable area of research is its potential as an antagonist for specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders and cancer. Preliminary in vitro assays have shown that 2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine exhibits high affinity and selectivity for certain GPCRs, suggesting its potential as a lead compound for drug development.

In addition to its receptor interactions, 2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various mediators and signaling pathways. Research has demonstrated that this compound can modulate key inflammatory cytokines and enzymes, such as interleukin (IL)-6 and cyclooxygenase (COX)-2. These findings indicate that 2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine could be a valuable therapeutic agent for inflammatory diseases.

The pharmacokinetic profile of 2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-amine has been another focus of recent studies. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. In vivo experiments using animal models have shown that 2-1-(2-methylquinolin-4-yl)cyclobutylethan-1-am ine exhibits favorable ADME properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

To further validate the therapeutic potential of 2-1-(2-methylquinolin-4-y l)cyclobutylethan - 1 - amine, several clinical trials are currently underway. These trials aim to assess the safety, efficacy, and dosing regimens of the compound in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials will provide more comprehensive data on the compound's therapeutic benefits in specific disease conditions.

In conclusion, 2 - 1 - ( 2 - methyl quinolin - 4 - yl ) cyclobutylethan - 1 - amine (CAS No . 2 2 8 9 5 5 - 6 9 - 7) represents a promising new molecule in the field of medicinal chemistry. Its unique structural features, combined with its favorable pharmacological properties and safety profile, make it a compelling candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the treatment of various diseases and improve patient outcomes.